Cas no 1259226-91-9 (3-[5-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-N-(1-cyanocyclobutyl)-N-methylprop-2-enamide)

• Product Name: 3-[5-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-N-(1-cyanocyclobutyl)-N-methylprop-2-enamide
• CAS No: 1259226-91-9
• MF: C₁₇H₂₃ClN₄O
• MW: 334.843722581863
• CID: 6207879
• PubChem ID: 51126662
• Update Time: 2024-01-13

3-[5-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-N-(1-cyanocyclobutyl)-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-[5-chloro-3-methyl-1-(2-methylpropyl)pyrazol-4-yl]-N-(1-cyanocyclobutyl)-N-methylprop-2-enamide
• EN300-26680797
• Z878670210
• 3-[5-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]-N-(1-cyanocyclobutyl)-N-methylprop-2-enamide
• 1259226-91-9

• Inchi： 1S/C17H23ClN4O/c1-12(2)10-22-16(18)14(13(3)20-22)6-7-15(23)21(4)17(11-19)8-5-9-17/h6-7,12H,5,8-10H2,1-4H3/b7-6+
• InChI Key： WMXVSUAWYCGVFS-VOTSOKGWSA-N
• SMILES： ClC1=C(C(C)=NN1CC(C)C)/C=C/C(N(C)C1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 334.1560391g/mol
• Monoisotopic Mass: 334.1560391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.9Ų